Cas no 1785376-42-2 (tert-butyl N-(3-cyano-1,1,1-trifluoropropan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(3-cyano-1,1,1-trifluoropropan-2-yl)-N-methylcarbamate
• CAS No: 1785376-42-2
• MF: C₁₀H₁₅F₃N₂O₂
• MW: 252.233513116837
• CID: 5799679
• PubChem ID: 84804240
• Update Time: 2025-05-25

tert-butyl N-(3-cyano-1,1,1-trifluoropropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7234404
• tert-butyl N-(3-cyano-1,1,1-trifluoropropan-2-yl)-N-methylcarbamate
• 1785376-42-2

• Inchi： 1S/C10H15F3N2O2/c1-9(2,3)17-8(16)15(4)7(5-6-14)10(11,12)13/h7H,5H2,1-4H3
• InChI Key： KHYDEIBZMFCIDU-UHFFFAOYSA-N
• SMILES： FC(C(CC#N)N(C)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 252.10856221g/mol
• Monoisotopic Mass: 252.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(3-cyano-1,1,1-trifluoropropan-2-yl)-N-methylcarbamate

Research Brief on tert-Butyl N-(3-cyano-1,1,1-trifluoropropan-2-yl)-N-methylcarbamate (CAS: 1785376-42-2)

The compound tert-butyl N-(3-cyano-1,1,1-trifluoropropan-2-yl)-N-methylcarbamate (CAS: 1785376-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and drug discovery. Recent studies have explored its potential applications in the development of novel therapeutics, with a focus on its role in modulating protein-protein interactions and enzyme activity.

One of the key areas of investigation involves the use of this compound as a building block for the synthesis of protease inhibitors. Researchers have demonstrated its efficacy in the preparation of inhibitors targeting serine and cysteine proteases, which are implicated in various diseases, including viral infections and cancer. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting inhibitors, making this compound a valuable asset in medicinal chemistry. Recent publications highlight its utility in the optimization of pharmacokinetic properties, such as improved membrane permeability and reduced off-target effects.

In addition to its role in protease inhibition, tert-butyl N-(3-cyano-1,1,1-trifluoropropan-2-yl)-N-methylcarbamate has been investigated for its potential in fragment-based drug design (FBDD). Fragment-based approaches rely on small, structurally diverse molecules to identify lead compounds, and the unique chemical properties of this molecule make it an ideal candidate for such applications. Studies have shown that it can serve as a scaffold for the development of high-affinity ligands, particularly in the context of challenging targets like protein-protein interfaces. The incorporation of the cyano group allows for further derivatization, enabling the exploration of diverse chemical space.

Recent advancements in synthetic methodologies have also focused on improving the efficiency of producing this compound. Novel catalytic systems and green chemistry approaches have been employed to optimize its synthesis, reducing the reliance on hazardous reagents and minimizing environmental impact. For instance, researchers have reported the use of asymmetric catalysis to achieve enantioselective synthesis, which is critical for producing optically active derivatives with enhanced biological activity. These developments underscore the growing importance of sustainable and scalable synthetic routes in pharmaceutical manufacturing.

Looking ahead, the potential applications of tert-butyl N-(3-cyano-1,1,1-trifluoropropan-2-yl)-N-methylcarbamate are expected to expand further, particularly in the realm of targeted drug delivery and personalized medicine. Its compatibility with bioconjugation techniques opens doors for the development of antibody-drug conjugates (ADCs) and other targeted therapies. Moreover, ongoing research into its mechanism of action and structure-activity relationships (SAR) will likely yield new insights into its therapeutic potential. As the field continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing drug discovery efforts.